Cas no 145948-06-7 (2-Acetyl-4-chloropyrimidine)

2-Acetyl-4-chloropyrimidine structure
2-Acetyl-4-chloropyrimidine structure
Product Name:2-Acetyl-4-chloropyrimidine
CAS No:145948-06-7
MF:C6H5ClN2O
MW:156.56970000267
CID:1080257
PubChem ID:18971554
Update Time:2025-04-20

2-Acetyl-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Acetyl-4-chloropyrimidine
    • 145948-06-7
    • SCHEMBL8159378
    • DB-313483
    • 1-(4-Chloropyrimidin-2-yl)ethanone
    • Inchi: 1S/C6H5ClN2O/c1-4(10)6-8-3-2-5(7)9-6/h2-3H,1H3
    • InChI Key: TVYLTUKKJWDWTN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC(C(C)=O)=N1

Computed Properties

  • Exact Mass: 156.0090405g/mol
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.8Ų
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